Cas no 2023806-83-7 (4-(3-methyl-1,2-thiazol-5-yl)oxolan-3-ol)

• Product Name: 4-(3-methyl-1,2-thiazol-5-yl)oxolan-3-ol
• CAS No: 2023806-83-7
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6289012
• PubChem ID: 165603165
• Update Time: 2025-05-26

4-(3-methyl-1,2-thiazol-5-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-1,2-thiazol-5-yl)oxolan-3-ol
• 2023806-83-7
• EN300-1624331

• Inchi： 1S/C8H11NO2S/c1-5-2-8(12-9-5)6-3-11-4-7(6)10/h2,6-7,10H,3-4H2,1H3
• InChI Key： HDYOECPRBWVCNC-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1COCC1O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.6Ų

Additional information on 4-(3-methyl-1,2-thiazol-5-yl)oxolan-3-ol

Comprehensive Overview of 4-(3-methyl-1,2-thiazol-5-yl)oxolan-3-ol (CAS No. 2023806-83-7)

4-(3-methyl-1,2-thiazol-5-yl)oxolan-3-ol (CAS No. 2023806-83-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a thiazole ring fused with an oxolane (tetrahydrofuran) moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's CAS number 2023806-83-7 serves as a critical identifier for regulatory and scientific documentation.

In recent years, the demand for 4-(3-methyl-1,2-thiazol-5-yl)oxolan-3-ol has surged, driven by its relevance in developing small-molecule therapeutics. Its structural motif is frequently explored in kinase inhibitor design, a hot topic in oncology and inflammation research. The thiazole ring, a common pharmacophore, contributes to its binding affinity with target proteins, while the oxolan-3-ol group enhances solubility—a key consideration in modern drug formulation. These attributes align with the growing focus on bioavailability optimization in medicinal chemistry.

The synthesis of CAS 2023806-83-7 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and reduce reaction time, addressing the industry's push for green chemistry practices. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry ensures purity, a critical factor for regulatory compliance in pharmaceutical applications.

Beyond pharmaceuticals, 4-(3-methyl-1,2-thiazol-5-yl)oxolan-3-ol finds utility in agrochemical innovation. Its heterocyclic framework is leveraged in developing crop protection agents, reflecting the agricultural sector's need for sustainable pest control solutions. This dual applicability in human health and agriculture underscores its interdisciplinary importance, resonating with trends like One Health initiatives.

Frequently asked questions about CAS 2023806-83-7 include inquiries about its storage conditions (recommended: inert atmosphere, -20°C), supplier availability, and patent landscape. The compound's mechanism of action in biological systems remains an active area of study, with computational tools like molecular docking aiding hypothesis generation. As research progresses, 4-(3-methyl-1,2-thiazol-5-yl)oxolan-3-ol continues to exemplify how structural complexity enables functional diversity in modern chemistry.